Cas no 474707-68-1 (2-bromo-6-(1H-pyrazol-3-yl)pyridine)

• Product Name: 2-bromo-6-(1H-pyrazol-3-yl)pyridine
• CAS No: 474707-68-1
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 2129312
• PubChem ID: 11218354
• Update Time: 2025-06-27

2-bromo-6-(1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(1H-pyrazol-3-yl)pyridine
• DB-070813
• 2-(1H-Pyrazole-3-yl)-6-bromopyridine
• 2-bromo-6-(1H-pyrazol-5-yl)pyridine
• 474707-68-1

• Inchi： 1S/C8H6BrN3/c9-8-3-1-2-6(11-8)7-4-5-10-12-7/h1-5H,(H,10,12)
• InChI Key： BTJVCXWTEQSJND-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2=CC=NN2)=N1

Computed Properties

• Exact Mass: 222.97451Da
• Monoisotopic Mass: 222.97451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-bromo-6-(1H-pyrazol-3-yl)pyridine

Introduction to 2-Bromo-6-(1H-Pyrazol-3-yl)pyridine (CAS No. 474707-68-1)

2-Bromo-6-(1H-pyrazol-3-yl)pyridine, with the CAS number 474707-68-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a brominated pyridine derivative, characterized by its unique structural features and potential biological activities. The combination of a bromine atom and a pyrazole ring attached to a pyridine core makes it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-bromo-6-(1H-pyrazol-3-yl)pyridine consists of a pyridine ring with a bromine substituent at the 2-position and a 1H-pyrazole ring at the 6-position. The bromine atom provides electrophilic properties, while the pyrazole ring contributes to the compound's aromaticity and potential for forming hydrogen bonds. These features make it an ideal scaffold for drug design, as they can be modified to enhance binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of 2-bromo-6-(1H-pyrazol-3-yl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated selective cytotoxicity against cancer cells, particularly those derived from breast and lung cancers.

In the context of drug discovery, 2-bromo-6-(1H-pyrazol-3-yl)pyridine serves as a valuable starting point for the development of more potent and selective analogs. Medicinal chemists often use this compound as a lead structure to synthesize derivatives with enhanced pharmacological properties. For example, by modifying the substituents on the pyrazole ring or introducing additional functional groups on the pyridine core, researchers can fine-tune the compound's biological activity and improve its pharmacokinetic profile.

The synthetic accessibility of 2-bromo-6-(1H-pyrazol-3-yl)pyridine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been reported in the literature, including metal-catalyzed cross-coupling reactions and multistep synthesis involving nucleophilic substitution and cyclization steps. These methods provide researchers with flexible strategies to produce the compound in high yields and purity, facilitating its use in both academic and industrial settings.

Beyond its direct therapeutic applications, 2-bromo-6-(1H-pyrazol-3-yl)pyridine has also been explored as a tool for probing biological systems. Its ability to interact with specific protein targets makes it useful for studying enzyme mechanisms and signaling pathways. For instance, it has been used in biochemical assays to investigate the inhibition of kinases and other enzymes involved in cellular processes. This application not only aids in understanding fundamental biological processes but also provides insights into potential drug targets for future therapeutic interventions.

In conclusion, 2-bromo-6-(1H-pyrazol-3-yl)pyridine (CAS No. 474707-68-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of disease biology and developing novel therapeutic strategies.